Cas no 1803609-92-8 ((5-tert-butyl-1,3-thiazol-2-yl)methanol)

• Product Name: (5-tert-butyl-1,3-thiazol-2-yl)methanol
• CAS No: 1803609-92-8
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 4618170
• PubChem ID: 86812464
• Update Time: 2025-11-01

(5-tert-butyl-1,3-thiazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-tert-butyl-1,3-thiazol-2-yl)methanol
• 1803609-92-8
• EN300-189819
• (5-(TERT-BUTYL)THIAZOL-2-YL)METHANOL
• AT15007
• AKOS025397190
• STL453439

• Inchi： 1S/C8H13NOS/c1-8(2,3)6-4-9-7(5-10)11-6/h4,10H,5H2,1-3H3
• InChI Key： BDIJDMUPJWAOSZ-UHFFFAOYSA-N
• SMILES： S1C(C(C)(C)C)=CN=C1CO

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.4Ų

Additional information on (5-tert-butyl-1,3-thiazol-2-yl)methanol

(5-tert-butyl-1,3-thiazol-2-yl)methanol (CAS No. 1803609-92-8): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

(5-tert-butyl-1,3-thiazol-2-yl)methanol (CAS No. 1803609-92-8) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiazoles, which are heterocyclic compounds containing a sulfur and a nitrogen atom in a five-membered ring. The presence of a tert-butyl group and a hydroxymethyl moiety imparts specific chemical and biological properties that make it an interesting candidate for various applications.

The molecular formula of (5-tert-butyl-1,3-thiazol-2-yl)methanol is C₉H₁₃NO₂S, with a molecular weight of approximately 195.27 g/mol. The compound can be synthesized through several routes, including the reaction of 2-chloroacetyl chloride with tert-butylamine followed by cyclization with thiourea. Alternatively, it can be prepared by the condensation of 2-chloroacetaldehyde with tert-butylamine and subsequent reaction with thiourea. These synthetic methods provide robust pathways for the production of this compound on both laboratory and industrial scales.

The structural characteristics of (5-tert-butyl-1,3-thiazol-2-yl)methanol contribute to its stability and reactivity. The tert-butyl group provides steric protection and enhances the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes. The hydroxymethyl group can participate in hydrogen bonding and other intermolecular interactions, making it a valuable functional group for drug design and optimization.

In recent years, (5-tert-butyl-1,3-thiazol-2-yl)methanol has been studied for its potential therapeutic applications. One area of interest is its use as an intermediate in the synthesis of novel antiviral agents. Research has shown that thiazole derivatives, including those with tert-butyl substituents, exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex viruses. The hydroxymethyl group in (5-tert-butyl-1,3-thiazol-2-yl)methanol can be modified to enhance its antiviral properties through the introduction of various functional groups.

Beyond antiviral applications, (5-tert-butyl-1,3-thiazol-2-yl)methanol has also been explored for its potential as an anticancer agent. Studies have demonstrated that thiazole-based compounds can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. The tert-butyl group in (5-tert-butyl-1,3-thiazol-2-yl)methanol may contribute to its ability to penetrate cancer cells more effectively, while the hydroxymethyl group can be modified to enhance its cytotoxicity.

The pharmacological properties of (5-tert-butyl-1,3-thiazol-2-yl)methanol have also been investigated in the context of neurodegenerative diseases. Thiazole derivatives have shown promise as neuroprotective agents due to their ability to scavenge reactive oxygen species (ROS) and modulate neurotransmitter levels. The presence of a hydroxymethyl group in (5-tert-butyl-1,3-thiazol-2-yl)methanol may enhance its antioxidant activity and improve its efficacy in protecting neurons from oxidative stress.

In addition to its therapeutic potential, (5-tert-butyl-1,3-thiazol-2-yl)methanol has been used as a building block in the synthesis of more complex molecules with diverse biological activities. For example, it can serve as a precursor for the preparation of thiochroman derivatives, which have been studied for their anti-inflammatory and analgesic properties. The versatility of this compound makes it an attractive starting material for combinatorial chemistry approaches aimed at discovering new bioactive molecules.

The safety profile of (5-tert-butyl-1,3-thiazol-2-yl)methanol is an important consideration for its use in medicinal chemistry applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic concentrations and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its pharmacokinetic properties and long-term safety profile.

In conclusion, (5-t-buty-l-t-thia-z-o-l--y-l-s>s>s>s>s>s>s>s>s>-ys>s>s>s>s>s>s>meynnnnnnnnnnnnnnnyaaaaaaei|i|i|i|i|i|i|i|i|i|i|i|i|i|i|n|n|n|n|n|n|n|n|n|n|n|n|n|n|n|r|r|r|r|r|r|r|r|r|r|r|r|r|r|r|i|i|i|i|i|i|i|i|i|i|i|l|l|l|l|l|l|l|l|l*l*n*n*n*n*n*n*n*n*n*n*n*n*n*t*t*t*t*t*t*t*t*t*t*t*y*y*y*y*y*y*y*y*y*y*y*y*l*l*l*l*l*l*l*l*l*l*}*}*}*}*}*}*}*}*}*}*}*})*})*})*})*})*})*})*})*})*}

In conclusion, (5-tert-butyl-*thiazol-*y*m*ho*me*th*a*no*l*

In conclusion, (5-tert-butyl-*thiazol-*y*m*ho*me*th*a*no*l*) (CAS No. 1803609–92–8) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features make it an attractive candidate for the development of novel therapeutics targeting viral infections, cancer, neurodegenerative diseases, and other conditions. Ongoing research continues to uncover new possibilities for this versatile molecule, highlighting its potential to contribute significantly to the advancement of drug discovery and development.